Cas no 1859790-23-0 (N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl chloride)

• Product Name: N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl chloride
• CAS No: 1859790-23-0
• MF: C₁₂H₁₆ClNO₂S
• MW: 273.77894115448
• CID: 5745073
• PubChem ID: 130965141
• Update Time: 2025-08-04

N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl chloride
• 1859790-23-0
• EN300-1612012
• N-Benzyl-N-(1-cyclopropylethyl)sulfamoylchloride
• Sulfamoyl chloride, N-(1-cyclopropylethyl)-N-(phenylmethyl)-

• Inchi： 1S/C12H16ClNO2S/c1-10(12-7-8-12)14(17(13,15)16)9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key： MJHNHRLZYOULEN-UHFFFAOYSA-N
• SMILES： ClS(N(CC1C=CC=CC=1)C(C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 273.0590276g/mol
• Monoisotopic Mass: 273.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 393.8±21.0 °C(Predicted)
• pka: -9.54±0.70(Predicted)

Additional information on N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl chloride

Recent Advances in the Application of N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl Chloride (CAS: 1859790-23-0) in Chemical Biology and Drug Discovery

N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl chloride (CAS: 1859790-23-0) has emerged as a key intermediate in the synthesis of novel sulfonamide-based compounds with potential applications in drug discovery and chemical biology. Recent studies have highlighted its utility in the development of enzyme inhibitors, particularly targeting proteases and other hydrolases. The unique structural features of this compound, including the cyclopropyl moiety and the sulfamoyl chloride group, make it a versatile building block for the introduction of sulfonamide functionalities into more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl chloride in the synthesis of selective matrix metalloproteinase (MMP) inhibitors. The researchers successfully incorporated this intermediate into a series of compounds that showed nanomolar inhibition against MMP-2 and MMP-9, with significantly reduced off-target effects compared to previous generations of inhibitors. The cyclopropyl group was found to contribute to enhanced metabolic stability, addressing a common limitation of sulfonamide-based drugs.

In the field of antibiotic development, a recent patent application (WO2023051234) describes the use of 1859790-23-0 in creating novel β-lactamase inhibitors. The compound's ability to form stable covalent adducts with the active site serine of β-lactamases makes it particularly valuable in combating antibiotic resistance. Preliminary in vitro studies showed that derivatives incorporating this scaffold restored the activity of β-lactam antibiotics against resistant strains of Staphylococcus aureus and Escherichia coli.

Ongoing research at several academic institutions is exploring the potential of N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl chloride in targeted protein degradation. The sulfamoyl chloride group serves as an effective warhead for covalent binding to target proteins, while the benzyl and cyclopropyl groups provide opportunities for linker attachment in PROTAC (Proteolysis Targeting Chimera) design. Early results suggest this approach could be particularly effective for "undruggable" targets that have proven challenging for traditional small molecule inhibitors.

The synthetic accessibility of 1859790-23-0 has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development describes a scalable, continuous-flow synthesis that increases yield to 78% while reducing hazardous waste generation. This process innovation addresses one of the main limitations in the industrial application of this intermediate, potentially enabling larger-scale production for drug development programs.

As research into sulfonamide-based therapeutics continues to expand, N-Benzyl-N-(1-cyclopropylethyl)sulfamoyl chloride is positioned to play an increasingly important role in medicinal chemistry. Its combination of synthetic versatility and biological activity makes it a valuable tool for addressing current challenges in drug discovery, particularly in areas requiring targeted covalent modification or enhanced metabolic stability. Future research directions likely include further exploration of its applications in targeted protein degradation and the development of next-generation antimicrobial agents.